7-(2,3-Dihydroxypropyl)-8-bromotheophylline 7-(2,3-Dihydroxypropyl)-8-bromotheophylline
Brand Name: Vulcanchem
CAS No.: 111038-24-5
VCID: VC21331142
InChI: InChI=1S/C10H13BrN4O4/c1-13-7-6(8(18)14(2)10(13)19)15(9(11)12-7)3-5(17)4-16/h5,16-17H,3-4H2,1-2H3
SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)Br)CC(CO)O
Molecular Formula: C10H13BrN4O4
Molecular Weight: 333.14 g/mol

7-(2,3-Dihydroxypropyl)-8-bromotheophylline

CAS No.: 111038-24-5

Cat. No.: VC21331142

Molecular Formula: C10H13BrN4O4

Molecular Weight: 333.14 g/mol

* For research use only. Not for human or veterinary use.

7-(2,3-Dihydroxypropyl)-8-bromotheophylline - 111038-24-5

Specification

CAS No. 111038-24-5
Molecular Formula C10H13BrN4O4
Molecular Weight 333.14 g/mol
IUPAC Name 8-bromo-7-(2,3-dihydroxypropyl)-1,3-dimethylpurine-2,6-dione
Standard InChI InChI=1S/C10H13BrN4O4/c1-13-7-6(8(18)14(2)10(13)19)15(9(11)12-7)3-5(17)4-16/h5,16-17H,3-4H2,1-2H3
Standard InChI Key JYPDPXFFZDJFKZ-UHFFFAOYSA-N
SMILES CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)Br)CC(CO)O
Canonical SMILES CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)Br)CC(CO)O

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